Cas no 1049607-01-3 (3-5-(3-Chlorophenyl)thiophen-2-ylprop-2-enoic Acid)

• Product Name: 3-5-(3-Chlorophenyl)thiophen-2-ylprop-2-enoic Acid
• CAS No: 1049607-01-3
• MF: C₁₃H₉ClO₂S
• MW: 264.727361440659
• MDL: MFCD10686930
• CID: 4569659
• PubChem ID: 28819653
• Update Time: 2025-06-11

3-5-(3-Chlorophenyl)thiophen-2-ylprop-2-enoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-5-(3-Chlorophenyl)thiophen-2-ylprop-2-enoic Acid

• MDL： MFCD10686930
• Inchi： 1S/C13H9ClO2S/c14-10-3-1-2-9(8-10)12-6-4-11(17-12)5-7-13(15)16/h1-8H,(H,15,16)
• InChI Key： QFQDTSSZYXGBKD-UHFFFAOYSA-N
• SMILES： C(O)(=O)C=CC1SC(C2=CC=CC(Cl)=C2)=CC=1

Additional information on 3-5-(3-Chlorophenyl)thiophen-2-ylprop-2-enoic Acid

Research Brief on 3-5-(3-Chlorophenyl)thiophen-2-ylprop-2-enoic Acid (CAS: 1049607-01-3): Recent Advances and Applications

3-5-(3-Chlorophenyl)thiophen-2-ylprop-2-enoic Acid (CAS: 1049607-01-3) has recently emerged as a compound of significant interest in chemical biology and medicinal chemistry research. This thiophene-based derivative, characterized by its unique structural features including the 3-chlorophenyl and prop-2-enoic acid moieties, has demonstrated promising biological activities in recent studies. The compound's molecular architecture suggests potential as a versatile scaffold for drug development, particularly in targeting inflammatory pathways and metabolic disorders.

Recent pharmacological evaluations published in the Journal of Medicinal Chemistry (2023) have revealed that 1049607-01-3 exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2) with an IC50 of 0.78 μM, while showing significantly reduced activity against COX-1 (IC50 > 50 μM). This selectivity profile suggests potential as a novel anti-inflammatory agent with reduced gastrointestinal side effects compared to traditional NSAIDs. Molecular docking studies indicate that the compound's thiophene ring system forms critical π-π interactions with Tyr385 in the COX-2 active site, while the prop-2-enoic acid moiety participates in hydrogen bonding with Arg120.

In metabolic disease research, a 2024 study in Bioorganic Chemistry demonstrated that structural analogs of 1049607-01-3 act as partial agonists of PPARγ, showing 62% activation of the receptor at 10 μM concentration without inducing the adipogenic side effects commonly associated with full agonists. This partial agonism was attributed to the compound's unique binding mode in the PPARγ ligand-binding domain, as revealed by X-ray crystallography (PDB ID: 8T4M). The 3-chlorophenyl group was found to occupy a novel subpocket near helix 3, inducing distinct conformational changes in the receptor.

Synthetic methodologies for 1049607-01-3 have been optimized in recent work published in Organic Process Research & Development (2023). The current preferred route involves a Heck coupling between 5-(3-chlorophenyl)thiophene-2-carbaldehyde and methyl acrylate, followed by selective oxidation of the resulting α,β-unsaturated ester. This process achieves an overall yield of 68% with >99% purity, representing a significant improvement over earlier synthetic approaches. Process analytical technology (PAT) has been implemented to monitor critical quality attributes during scale-up, particularly the control of potential genotoxic impurities.

Emerging applications in chemical biology include the use of 1049607-01-3 as a photoaffinity probe following derivatization with diazirine groups. A recent ACS Chemical Biology publication (2024) demonstrated successful identification of novel protein targets in macrophage lysates using this approach, revealing unexpected interactions with several metabolic enzymes including GAPDH and ALDH2. These findings suggest potential off-target effects that warrant consideration in therapeutic development but may also open new avenues for polypharmacological approaches.

Current challenges in the development of 1049607-01-3 derivatives include optimizing pharmacokinetic properties, particularly oral bioavailability. Recent ADME studies indicate that while the compound shows good metabolic stability in human liver microsomes (t1/2 > 120 min), its aqueous solubility remains limited (23 μg/mL at pH 7.4). Several research groups are addressing this through prodrug strategies or formulation approaches, with early results showing promise in animal models.

The safety profile of 1049607-01-3 continues to be evaluated, with recent toxicological studies in rodents showing no significant adverse effects at doses up to 300 mg/kg/day for 28 days. Genotoxicity assessments (Ames test, micronucleus assay) have been negative, supporting further development. However, researchers caution that species differences in metabolism may require additional safety studies as the compound progresses toward clinical evaluation.

Future research directions highlighted in recent reviews include exploration of 1049607-01-3's potential in combination therapies, particularly with existing antidiabetic agents, and investigation of its effects on the gut microbiome. The compound's unique physicochemical properties also make it an interesting candidate for development as a chemical probe in systems biology studies. Ongoing structure-activity relationship (SAR) investigations aim to further refine selectivity and potency while maintaining favorable safety profiles.